Cas no 1416440-62-4 (3-bromo-5-chloro-quinoline)

• Product Name: 3-bromo-5-chloro-quinoline
• CAS No: 1416440-62-4
• MF: C₉H₅BrClN
• MW: 242.499700307846
• MDL: MFCD22690572
• CID: 1016154
• PubChem ID: 71742993
• Update Time: 2025-10-29

3-bromo-5-chloro-quinoline Chemical and Physical Properties

Names and Identifiers

• 3-bromo-5-chloroquinoline
• Quinoline, 3-bromo-5-chloro-
• FCH2309388
• AK162756
• AB0050302
• AX8294778
• ST24041906
• 3-bromo-5-chloro-quinoline
• AS-41428
• AKOS024464429
• SB69264
• AMY26088
• DTXSID601311951
• DB-117173
• 1416440-62-4
• SCHEMBL18318196
• A885590
• CS-0067982
• MFCD22690572

• MDL： MFCD22690572
• Inchi： 1S/C9H5BrClN/c10-6-4-7-8(11)2-1-3-9(7)12-5-6/h1-5H
• InChI Key： DNPKBKRTVUSVRU-UHFFFAOYSA-N
• SMILES： BrC1=CN=C2C=CC=C(C2=C1)Cl

Computed Properties

• Exact Mass: 240.92900
• Monoisotopic Mass: 240.92939g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12.9
• XLogP3: 3.5

Experimental Properties

• PSA: 12.89000
• LogP: 3.65070

Additional information on 3-bromo-5-chloro-quinoline

3-Bromo-5-Chloro-Quinoline (CAS No. 1416440-62-4): An Overview of Its Synthesis, Properties, and Applications in Modern Research

3-Bromo-5-Chloro-quinoline (CAS No. 1416440-62-4) is a versatile compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and materials science. This article provides a comprehensive overview of the compound, including its synthesis, physical and chemical properties, and its role in current research.

Synthesis of 3-Bromo-5-Chloro-Quinoline

The synthesis of 3-bromo-5-chloro-quinoline can be achieved through several methods, each with its own advantages and limitations. One of the most common approaches involves the bromination and chlorination of quinoline derivatives. A typical synthetic route involves the sequential bromination and chlorination of 2-methylquinoline. The bromination step is usually carried out using N-bromosuccinimide (NBS) in the presence of a radical initiator such as azobisisobutyronitrile (AIBN). Subsequently, the chlorination can be achieved using chlorine gas or a suitable chlorinating agent like thionyl chloride (SOCl₂).

Another method involves the direct halogenation of quinoline using a mixture of bromine and chlorine gases. This approach requires careful control of reaction conditions to avoid over-halogenation and ensure the formation of the desired product. Recent advancements in green chemistry have led to the development of more environmentally friendly methods, such as using metal-catalyzed halogenation reactions with reduced byproduct formation.

Physical and Chemical Properties

3-Bromo-5-chloro-quinoline is a solid compound with a molecular weight of 239.60 g/mol. It is characterized by its distinctive aromatic ring structure, which imparts unique physical and chemical properties. The compound is insoluble in water but soluble in organic solvents such as dichloromethane, ethanol, and dimethyl sulfoxide (DMSO). Its melting point is reported to be around 105°C.

The presence of bromine and chlorine substituents on the quinoline ring significantly influences the electronic properties of the molecule. These halogens are strong electron-withdrawing groups, which can affect the reactivity and stability of the compound. For instance, the electron-withdrawing effect can enhance the electrophilicity of the quinoline ring, making it more susceptible to nucleophilic attack.

Applications in Medicinal Chemistry

3-Bromo-5-chloro-quinoline has shown promising potential in medicinal chemistry due to its ability to serve as a building block for more complex molecules with therapeutic properties. Quinolines are known for their biological activities, including antimalarial, antibacterial, and anticancer effects. The presence of bromine and chlorine substituents can modulate these activities by altering the lipophilicity and binding affinity of the molecule.

Recent studies have explored the use of 3-bromo-5-chloro-quinoline derivatives as inhibitors of specific enzymes involved in disease pathways. For example, a study published in the Journal of Medicinal Chemistry reported that a derivative of 3-bromo-5-chloro-quinoline exhibited potent inhibitory activity against human topoisomerase IIα, an enzyme implicated in cancer cell proliferation. This finding suggests that 3-bromo-5-chloro-quinoline-based compounds could be developed into novel anticancer agents.

Applications in Materials Science

Beyond medicinal chemistry, 3-bromo-5-chloro-quinoline has also found applications in materials science. The unique electronic properties of quinolines make them suitable for use in organic electronics, such as organic light-emitting diodes (OLEDs) and organic photovoltaic cells (OPVs). The bromine and chlorine substituents can be used to fine-tune the electronic properties of these materials, enhancing their performance.

A study published in Advanced Materials demonstrated that a derivative of 3-bromo-5-chloro-quinoline, when incorporated into an OLED device, resulted in improved device efficiency and stability compared to traditional materials. The enhanced performance was attributed to the improved charge transport properties conferred by the halogenated quinoline structure.

Safety Considerations

In handling any chemical compound, safety is paramount. While specific safety data for 3-bromo-5-chloro-quinoline may vary depending on its form and concentration, general precautions should be followed when working with this compound. It is recommended to handle it under well-controlled conditions using appropriate personal protective equipment (PPE), such as gloves, goggles, and lab coats.

Toxicity studies on similar quinoline derivatives suggest that exposure to high concentrations may pose health risks, including irritation to eyes and skin. Therefore, it is essential to follow standard laboratory safety protocols to minimize potential hazards.

Conclusion

In conclusion, 3-bromo-5-chloro-quinoline (CAS No. 1416440-62-4) is a multifaceted compound with significant potential in various scientific fields. Its unique chemical structure makes it an attractive candidate for further research into new therapeutic agents and advanced materials. As ongoing studies continue to uncover new applications and properties, this compound is likely to play an increasingly important role in future scientific advancements.